molecular formula C22H14O8 B8681696 Di(p-carboxyphenyl)isophthalate CAS No. 97592-40-0

Di(p-carboxyphenyl)isophthalate

Cat. No.: B8681696
CAS No.: 97592-40-0
M. Wt: 406.3 g/mol
InChI Key: BUVUVHGGUXXLGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Di(p-carboxyphenyl)isophthalate is a useful research compound. Its molecular formula is C22H14O8 and its molecular weight is 406.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

97592-40-0

Molecular Formula

C22H14O8

Molecular Weight

406.3 g/mol

IUPAC Name

4-[3-(4-carboxyphenoxy)carbonylbenzoyl]oxybenzoic acid

InChI

InChI=1S/C22H14O8/c23-19(24)13-4-8-17(9-5-13)29-21(27)15-2-1-3-16(12-15)22(28)30-18-10-6-14(7-11-18)20(25)26/h1-12H,(H,23,24)(H,25,26)

InChI Key

BUVUVHGGUXXLGN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(=O)OC2=CC=C(C=C2)C(=O)O)C(=O)OC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 10 liter three-necked Morton flask equipped with nitrogen inlet and outlet, thermometer, condenser and mechanical stirrer, were placed 179.6 grams (4.4 moles) of sodium hydroxide, 289.8 grams (2.1 m) of p-hydroxybenzoic acid, and 3 liters of distilled water. Isophthaloyl dichloride (203 grams, 1 m) was dissolved in 3 liters of methylene chloride. The acid chloride solution was added into the reaction flask with fast agitation. The resulting mixture was stirred at room temperature for one hour, and the solid disodium salt of the product was filtered, washed with water, and then acidified with a 10% solution of hydrochloric acid. The crude product was filtered, washed three times with distilled water, and twice with hot methanol, and then dried at 100° C. to obtain 300 grams of di(p-carboxyphenyl)isophthalate in 74% yield, with a melting point of 290°-300° C.
Quantity
179.6 g
Type
reactant
Reaction Step One
Quantity
289.8 g
Type
reactant
Reaction Step Two
Name
Quantity
3 L
Type
reactant
Reaction Step Three
Quantity
203 g
Type
reactant
Reaction Step Four
Quantity
3 L
Type
solvent
Reaction Step Four
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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